Cas no 91068-88-1 (Ethanone, 1-(4-chlorophenyl)-2-[(2-phenylethyl)amino]-)

• Product Name: Ethanone, 1-(4-chlorophenyl)-2-[(2-phenylethyl)amino]-
• CAS No: 91068-88-1
• MF: C₁₆H₁₆ClNO
• MW: 273.757343292236
• CID: 749476
• PubChem ID: 67354156
• Update Time: 2025-04-19

Ethanone, 1-(4-chlorophenyl)-2-[(2-phenylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-chlorophenyl)-2-[(2-phenylethyl)amino]-
• 1-(4-chlorophenyl)-2-(2-phenylethylamino)ethanone
• 91068-88-1
• DTXSID70737098
• 1-(4-Chlorophenyl)-2-[(2-phenylethyl)amino]ethan-1-one
• SCHEMBL2298164

• Inchi： 1S/C16H16ClNO/c17-15-8-6-14(7-9-15)16(19)12-18-11-10-13-4-2-1-3-5-13/h1-9,18H,10-12H2
• InChI Key： OABXJSVPIGZMBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CNCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 273.0920418g/mol
• Monoisotopic Mass: 273.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.1Ų